Cas no 80838-96-6 (1-[(1S)-4-Methyl-1-oxo-1lambda4,4-benzothiazin-2-yl]ethanone)
![1-[(1S)-4-Methyl-1-oxo-1lambda4,4-benzothiazin-2-yl]ethanone structure](https://www.kuujia.com/scimg/cas/80838-96-6x500.png)
80838-96-6 structure
Product name:1-[(1S)-4-Methyl-1-oxo-1lambda4,4-benzothiazin-2-yl]ethanone
CAS No:80838-96-6
MF:C11H11NO2S
MW:221.275541543961
CID:986128
1-[(1S)-4-Methyl-1-oxo-1lambda4,4-benzothiazin-2-yl]ethanone Chemical and Physical Properties
Names and Identifiers
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- 1-(4-methyl-1-oxo-1λ<sup>4</sup>,4-benzothiazin-2-yl)ethanone
- NSC357139
- 1-[(1S)-4-Methyl-1-oxo-1lambda4,4-benzothiazin-2-yl]ethanone
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- Inchi: 1S/C11H11NO2S/c1-8(13)11-7-12(2)9-5-3-4-6-10(9)15(11)14/h3-7H,1-2H3/t15-/m0/s1
- InChI Key: DJZLTEWZKAOFNE-HNNXBMFYSA-N
- SMILES: [S@]1(C(C(C)=O)=CN(C)C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 221.051
- Monoisotopic Mass: 221.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.3
Experimental Properties
- Density: 1.37
- Boiling Point: 430.3°Cat760mmHg
- Flash Point: 214°C
- PSA: 56.59000
- LogP: 2.60510
1-[(1S)-4-Methyl-1-oxo-1lambda4,4-benzothiazin-2-yl]ethanone Related Literature
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Kang Min Ok,Eun Ok Chi,P. Shiv Halasyamani Chem. Soc. Rev., 2006,35, 710-717
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2. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
80838-96-6 (1-[(1S)-4-Methyl-1-oxo-1lambda4,4-benzothiazin-2-yl]ethanone) Related Products
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